Cas no 1499384-32-5 (1-amino-2-(1-benzothiophen-3-yl)propan-2-ol)

• Product Name: 1-amino-2-(1-benzothiophen-3-yl)propan-2-ol
• CAS No: 1499384-32-5
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 5806787
• PubChem ID: 83702085
• Update Time: 2025-08-03

1-amino-2-(1-benzothiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1-benzothiophen-3-yl)propan-2-ol
• 1499384-32-5
• EN300-1848059

• Inchi： 1S/C11H13NOS/c1-11(13,7-12)9-6-14-10-5-3-2-4-8(9)10/h2-6,13H,7,12H2,1H3
• InChI Key： QKVYPRCLMPNJDL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(C)(CN)O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-amino-2-(1-benzothiophen-3-yl)propan-2-ol

1-Amino-2-(1-Benzothiophen-3-yl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(1-Benzothiophen-3-yl)Propan-2-Ol, also known by its CAS number 1499384-32-5, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its benzothiophene core, which is a heterocyclic aromatic system, and an amino alcohol functionality. The combination of these structural elements makes it a versatile molecule with intriguing properties and promising research avenues.

The benzothiophene moiety in this compound is a key feature that contributes to its electronic and optical properties. Recent studies have highlighted the importance of benzothiophene derivatives in the development of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The presence of the amino alcohol group further enhances the compound's reactivity and solubility, making it a valuable intermediate in synthetic chemistry.

One of the most exciting areas of research involving 1-Amino-2-(1-Benzothiophen-3-yl)Propan-2-Ol is its application in drug discovery. The molecule's structure allows for potential interactions with biological targets, such as enzymes and receptors, which could lead to novel therapeutic agents. For instance, recent investigations have explored its role as a scaffold for designing inhibitors of kinases, which are critical in cancer signaling pathways.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the creation of surface-modified materials with tailored properties. These materials could find use in sensors, catalysis, and nanotechnology. Furthermore, the compound's fluorescence properties under certain conditions make it a candidate for use in imaging technologies.

The synthesis of 1-Amino-2-(1-Benzothiophen-3-yl)Propan-2-Ol involves a multi-step process that typically includes the formation of the benzothiophene ring followed by functionalization with the amino alcohol group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the product's purity and yield.

From an environmental perspective, understanding the degradation pathways and toxicity of 1-Amino-2-(1-Benzothiophen-3-yl)Propan-2-Ol is crucial for its safe handling and application. Preliminary studies suggest that the compound undergoes biodegradation under specific conditions, but further research is needed to fully assess its environmental impact.

In conclusion, 1-Amino-2-(1-Benzothiophen-3-y l)Propan-2-Ol (CAS No. 1499384-32 5) is a multifaceted compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.